Cas no 835874-01-6 (4H-1-Benzopyran-4-one,3-[(2E)-3,7-dimethyl-2,6-octadienyl]-2-mercapto-)

4H-1-Benzopyran-4-one,3-[(2E)-3,7-dimethyl-2,6-octadienyl]-2-mercapto- structure
835874-01-6 structure
Product name:4H-1-Benzopyran-4-one,3-[(2E)-3,7-dimethyl-2,6-octadienyl]-2-mercapto-
CAS No:835874-01-6
MF:C19H22O2S
MW:314.441784381866
CID:1815599

4H-1-Benzopyran-4-one,3-[(2E)-3,7-dimethyl-2,6-octadienyl]-2-mercapto- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3-[(2E)-3,7-dimethyl-2,6-octadienyl]-2-mercapto-
    • 4H-1-Benzopyran-4-one, 3-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2-mercapto-
    • Inchi: 1S/C19H22O2S/c1-13(2)7-6-8-14(3)11-12-16-18(20)15-9-4-5-10-17(15)21-19(16)22/h4-5,7,9-11,22H,6,8,12H2,1-3H3/b14-11+
    • InChI Key: KINKEHSIOQLGAT-SDNWHVSQSA-N
    • SMILES: C1(S)OC2=CC=CC=C2C(=O)C=1C/C=C(\C)/CC/C=C(/C)\C

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Boiling Point: 430.3±45.0 °C(Predicted)
  • pka: 4.50±1.00(Predicted)

Recommend Articles

Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD